Cas no 887196-30-7 (3-Oxo Atorvastatin)

• Product Name: 3-Oxo Atorvastatin
• CAS No: 887196-30-7
• MF: C₃₃H₃₃FN₂O₅
• MW: 556.623932600021
• CID: 993329
• PubChem ID: 57831777
• Update Time: 2025-04-20

3-Oxo Atorvastatin Chemical and Physical Properties

Names and Identifiers

• 3-Oxo Atorvastatin
• 7-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H -pyrrol-1-yl]-5-hydroxy-3-oxoheptanoic acid
• 3-oxo 2-phenylsulfonylmethyl cyclopentane carbonitrile
• Cyclopentanecarbonitrile,3-oxo-2-[(phenylsulfonyl)methyl]
• CS-0112187
• AKOS040732297
• AS-16008
• EQT8KV5V2M
• (5a,17b)-3-Oxo-4-aza-androst-1-ene-17-carboxylic acid
• SCHEMBL6138508
• (5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-5-hydroxy-3-oxoheptanoic acid
• 4-Aza-5alpha-androstan-1-ene-3-one-17beta-carboxylic acid
• 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-delta-hydroxy-5-(1-methylethyl)-beta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-, (deltaR)-
• 887196-30-7
• HY-135381
• (deltaR)-2-(4-Fluorophenyl)-delta-hydroxy-5-(1-methylethyl)-beta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid
• ATORVASTATIN CALCIUM IMPURITY O [EP IMPURITY]
• DA-70003
• (5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-5-hydroxy-3-oxoheptanoic acid

• Inchi： 1S/C33H33FN2O5/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40/h3-16,21,26,37H,17-20H2,1-2H3,(H,35,41)(H,39,40)/t26-/m1/s1
• InChI Key： JVFCMPKBFPIOON-AREMUKBSSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](CC(CC(=O)O)=O)O

Computed Properties

• Exact Mass: 556.23700
• Monoisotopic Mass: 556.23735032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 719.9±60.0 °C at 760 mmHg
• Flash Point: 389.2±32.9 °C
• PSA: 112.12000
• LogP: 6.90580
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

3-Oxo Atorvastatin Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT